Cas no 55517-90-3 (1-Pentatriacontanol)

• Product Name: 1-Pentatriacontanol
• CAS No: 55517-90-3
• MF: C₃₅H₇₂O
• MW: 508.945591926575
• CID: 2047678
• PubChem ID: 558047
• Update Time: 2025-04-21

1-Pentatriacontanol Chemical and Physical Properties

Names and Identifiers

• 1-Pentatriacontanol
• Penta-triacontanol-(1)
• pentatriacontan-1-ol
• pentatriacontyl alcohol
• Pentatriacontylalkohol
• n-pentatriacontanol
• 55517-90-3
• DTXSID10339717
• pentatriacontanol
• SCHEMBL3462305
• KOZAWTKVXJYUKG-UHFFFAOYSA-N
• DTXCID10290798
• DB-250471

• Inchi： 1S/C35H72O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36/h36H,2-35H2,1H3
• InChI Key： KOZAWTKVXJYUKG-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 508.55831692g/mol
• Monoisotopic Mass: 508.55831692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 36
• Rotatable Bond Count: 33
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols